Cas no 2374-65-4 (1-Dodecanesulfonicacid, methyl ester)
2374-65-4 structure
Product Name:1-Dodecanesulfonicacid, methyl ester
CAS No:2374-65-4
MF:C13H28O3S
MW:264.42462348938
CID:267967
PubChem ID:6365141
Update Time:2025-04-19
1-Dodecanesulfonicacid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Dodecanesulfonicacid, methyl ester
- methyl dodecane-1-sulfonate
- Methyl 1-dodecanesulfonate
- 2374-65-4
- SCHEMBL7142815
- DTXSID80178413
- METHYL DODECANESULFONATE
- 1-Dodecanesulfonic acid, methyl ester
-
- Inchi: 1S/C13H28O3S/c1-3-4-5-6-7-8-9-10-11-12-13-17(14,15)16-2/h3-13H2,1-2H3
- InChI Key: UJQFDNSGJXSEGG-UHFFFAOYSA-N
- SMILES: S(CCCCCCCCCCCC)(=O)(=O)OC
Computed Properties
- Exact Mass: 264.17604
- Monoisotopic Mass: 264.175915
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.2
- Topological Polar Surface Area: 51.8
Experimental Properties
- Density: 0.977
- Boiling Point: 370.9°Cat760mmHg
- Flash Point: 178.1°C
- Refractive Index: 1.45
- PSA: 43.37
1-Dodecanesulfonicacid, methyl ester Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
2374-65-4 (1-Dodecanesulfonicacid, methyl ester) Related Products
- 2697-50-9(1-Propanesulfonic acid,methyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk